1-(1-Methyl-2-oxopyrrolidin-3-yl)-3-(2-methyl-1-phenylmethoxypropan-2-yl)urea, also known as MPMU, is an organic compound with the chemical formula C23H29N2O3. It belongs to the class of urea derivatives and has been widely studied in scientific research for its various potential applications. The compound was first synthesized in 2006 by a group of researchers at the Department of Medicinal Chemistry, College of Pharmacy, University of Florida, Gainesville, FL, USA.